molecular formula C15H32N2O B8511102 1-Dodecyl-3-ethylurea CAS No. 55398-22-6

1-Dodecyl-3-ethylurea

Cat. No.: B8511102
CAS No.: 55398-22-6
M. Wt: 256.43 g/mol
InChI Key: OUMKOIGJINTAHH-UHFFFAOYSA-N
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Description

1-Dodecyl-3-ethylurea is a useful research compound. Its molecular formula is C15H32N2O and its molecular weight is 256.43 g/mol. The purity is usually 95%.
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Properties

CAS No.

55398-22-6

Molecular Formula

C15H32N2O

Molecular Weight

256.43 g/mol

IUPAC Name

1-dodecyl-3-ethylurea

InChI

InChI=1S/C15H32N2O/c1-3-5-6-7-8-9-10-11-12-13-14-17-15(18)16-4-2/h3-14H2,1-2H3,(H2,16,17,18)

InChI Key

OUMKOIGJINTAHH-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCCCNC(=O)NCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Dodecylamine (370 g) was placed in 80/100° fraction petroleum ether (1.5 litre) and stirred in a flask fitted with a dipping thermometer, tap funnel and reflux condenser. A mixture of ethyl isocyanate (142 g) and petroleum ether (150 ml) was run in slowly whilst external cooling was applied to the flask. The temperature was allowed to reach but not exceed 50° C. The mixture was stirred for 1 hour after the addition was complete, maintaining the temperature at about 50° C. The reaction was then allowed to cool and the copious white precipitate (which had begun to separate as soon as the isocyanate addition commenced) was filtered off, pressed well and washed with about 300 ml petroleum ether. The white mass was dried in vacuum at 50° C. to give a quantitative yield (512 g) with a melting point of 84° to 87° C. The product was not subjected to any further purification before use.
Quantity
370 g
Type
reactant
Reaction Step One
Quantity
142 g
Type
reactant
Reaction Step Two
[Compound]
Name
petroleum ether
Quantity
150 mL
Type
solvent
Reaction Step Two
[Compound]
Name
petroleum ether
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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